![molecular formula C22H18F3N3OS B284310 1-(2,3-dihydro-1H-indol-1-yl)-2-{[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}propan-1-one](/img/structure/B284310.png)
1-(2,3-dihydro-1H-indol-1-yl)-2-{[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}propan-1-one
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Overview
Description
1-(2,3-dihydro-1H-indol-1-yl)-2-{[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}propan-1-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as DIPPS and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of DIPPS is not fully understood. However, studies have suggested that DIPPS may act by inhibiting various enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. DIPPS has also been found to exhibit antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
DIPPS has been found to exhibit various biochemical and physiological effects. DIPPS has been found to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. DIPPS has also been found to exhibit anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects in various inflammatory and oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
One advantage of using DIPPS in lab experiments is its potential therapeutic applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. However, one limitation of using DIPPS in lab experiments is the lack of understanding of its mechanism of action, which may hinder its potential therapeutic applications.
Future Directions
There are several future directions for the study of DIPPS. One future direction is to further investigate the mechanism of action of DIPPS, which may provide insights into its potential therapeutic applications. Another future direction is to study the pharmacokinetics and pharmacodynamics of DIPPS, which may provide insights into its safety and efficacy in humans. Additionally, future studies may investigate the potential use of DIPPS in combination with other drugs for cancer therapy or other diseases.
Synthesis Methods
DIPPS can be synthesized using a variety of methods, including the reaction of 2-mercapto-4-phenyl-6-(trifluoromethyl)pyrimidine with 2-bromoacetophenone in the presence of potassium carbonate. Another method involves the reaction of 2-mercapto-4-phenyl-6-(trifluoromethyl)pyrimidine with 2-bromoacetophenone in the presence of sodium hydride. DIPPS can also be synthesized using other methods, including the reaction of 2-mercapto-4-phenyl-6-(trifluoromethyl)pyrimidine with 2-chloroacetophenone in the presence of potassium carbonate.
Scientific Research Applications
DIPPS has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. DIPPS has been found to exhibit anticancer properties and has been studied for its potential use in cancer therapy. DIPPS has also been found to exhibit anti-inflammatory and antioxidant properties and has been studied for its potential use in treating various inflammatory and oxidative stress-related disorders.
Properties
Molecular Formula |
C22H18F3N3OS |
---|---|
Molecular Weight |
429.5 g/mol |
IUPAC Name |
1-(2,3-dihydroindol-1-yl)-2-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylpropan-1-one |
InChI |
InChI=1S/C22H18F3N3OS/c1-14(20(29)28-12-11-16-9-5-6-10-18(16)28)30-21-26-17(15-7-3-2-4-8-15)13-19(27-21)22(23,24)25/h2-10,13-14H,11-12H2,1H3 |
InChI Key |
CPTCBJCKCGVDGJ-UHFFFAOYSA-N |
SMILES |
CC(C(=O)N1CCC2=CC=CC=C21)SC3=NC(=CC(=N3)C(F)(F)F)C4=CC=CC=C4 |
Canonical SMILES |
CC(C(=O)N1CCC2=CC=CC=C21)SC3=NC(=CC(=N3)C(F)(F)F)C4=CC=CC=C4 |
Origin of Product |
United States |
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